Cas no 898834-12-3 (ethyl 4-bromo-1,5-dimethyl-1H-imidazole-2-carboxylate)

• Product Name: ethyl 4-bromo-1,5-dimethyl-1H-imidazole-2-carboxylate
• CAS No: 898834-12-3
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 4299037
• PubChem ID: 67253269
• Update Time: 2025-04-24

ethyl 4-bromo-1,5-dimethyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylic acid, 4-bromo-1,5-dimethyl-, ethyl ester
• ethyl 4-bromo-1,5-dimethyl-1H-imidazole-2-carboxylate
• DB-385356
• SCHEMBL2028506
• 898834-12-3

• Inchi： 1S/C8H11BrN2O2/c1-4-13-8(12)7-10-6(9)5(2)11(7)3/h4H2,1-3H3
• InChI Key： PCDGPZSIZQANRW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)N(C)C(C)=C(Br)N=1

Computed Properties

• Exact Mass: 246.00039Da
• Monoisotopic Mass: 246.00039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų